Cas no 877635-79-5 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate
• CAS No: 877635-79-5
• MF: C₁₈H₁₃BrN₂O₄S
• MW: 433.275822401047
• CID: 6296675
• PubChem ID: 18572319
• Update Time: 2025-06-13

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate
• SR-01000020372-1
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-bromobenzoate
• 877635-79-5
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-bromobenzoate
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate
• F2510-0086
• AKOS024654759
• SR-01000020372

• Inchi： 1S/C18H13BrN2O4S/c1-11-6-7-20-18(21-11)26-10-12-8-15(22)16(9-24-12)25-17(23)13-4-2-3-5-14(13)19/h2-9H,10H2,1H3
• InChI Key： ZXTZMGURKWXSLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OC1=COC(=CC1=O)CSC1N=CC=C(C)N=1

Computed Properties

• Exact Mass: 431.97794g/mol
• Monoisotopic Mass: 431.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate

Recent Advances in the Study of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate (CAS: 877635-79-5)

The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate (CAS: 877635-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a pyrimidine ring, a pyranone core, and a bromobenzoate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 65%. This advancement is particularly significant for large-scale production and further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate exhibits potent inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings were corroborated by molecular docking simulations, which revealed strong binding interactions with the ATP-binding sites of these kinases. Such activity suggests potential applications in oncology, particularly for cancers driven by aberrant kinase signaling.

Further investigations into the compound's mechanism of action have uncovered its ability to induce apoptosis in cancer cell lines. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that treatment with this compound led to a significant increase in caspase-3/7 activity and mitochondrial membrane depolarization in HeLa cells. These effects were dose-dependent, with an IC50 value of 1.2 µM, highlighting its potential as a chemotherapeutic agent.

Despite these promising results, challenges remain in the development of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate as a therapeutic agent. Recent pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. Additionally, ongoing toxicology studies are essential to assess its safety profile before clinical trials can be initiated.

In conclusion, the latest research on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate (CAS: 877635-79-5) underscores its potential as a versatile scaffold for drug development. Continued efforts in synthetic optimization, biological evaluation, and formulation development will be crucial to translate these findings into clinically viable therapeutics. The compound's unique structural features and promising biological activities make it a compelling subject for future research in chemical biology and medicinal chemistry.